Cas no 477304-25-9 (N-{4-cyclohexyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide)

• Product Name: N-{4-cyclohexyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• CAS No: 477304-25-9
• MF: C₂₂H₃₄N₄OS
• MW: 402.596563816071
• CID: 6087688
• PubChem ID: 3433872
• Update Time: 2023-12-13

N-{4-cyclohexyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-cyclohexyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• (1S,3s)-N-((4-cyclohexyl-5-(ethylthio)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[[4-cyclohexyl-5-(ethylthio)-4H-1,2,4-triazol-3-yl]methyl]-
• 477304-25-9
• MLS000723133
• AKOS024580429
• SMR000236051
• N-{[4-cyclohexyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide
• HMS2574E13
• CHEMBL1582214
• N-[(4-cyclohexyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide
• F0528-1451

• Inchi： 1S/C22H34N4OS/c1-2-28-21-25-24-19(26(21)18-6-4-3-5-7-18)14-23-20(27)22-11-15-8-16(12-22)10-17(9-15)13-22/h15-18H,2-14H2,1H3,(H,23,27)
• InChI Key： GEYKINYSGOFGSR-UHFFFAOYSA-N
• SMILES： C12(C(NCC3N(C4CCCCC4)C(SCC)=NN=3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 402.24533289g/mol
• Monoisotopic Mass: 402.24533289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 14.21±0.20(Predicted)